![molecular formula C10H13ClN2O2 B2775541 6-Pyrrolidin-1-ylpyridine-2-carboxylic acid;hydrochloride CAS No. 2418671-24-4](/img/structure/B2775541.png)
6-Pyrrolidin-1-ylpyridine-2-carboxylic acid;hydrochloride
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Overview
Description
“6-Pyrrolidin-1-ylpyridine-2-carboxylic acid;hydrochloride” is a chemical compound that contains a pyrrolidine ring . Pyrrolidine is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization .
Synthesis Analysis
The synthesis of pyrrolidine derivatives often involves the construction of the ring from different cyclic or acyclic precursors . Another common approach is the functionalization of preformed pyrrolidine rings, such as proline derivatives . The stereogenicity of carbons in the pyrrolidine ring is a significant feature, and different stereoisomers can lead to a different biological profile of drug candidates .Molecular Structure Analysis
The molecular structure of “this compound” includes a pyrrolidine ring, which is a five-membered nitrogen heterocycle . This structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization . The non-planarity of the ring, a phenomenon called “pseudorotation”, also contributes to increased three-dimensional coverage .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 228.68 . It is a powder at room temperature . More specific properties such as melting point, boiling point, and density are not provided in the available resources.Scientific Research Applications
Synthesis and Properties of Complex Compounds
The chemistry and properties of compounds related to 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine have been extensively reviewed, highlighting their preparation, properties, and the synthesis of complex compounds exhibiting significant spectroscopic, structural, magnetic, biological, and electrochemical activity (Boča, Jameson, & Linert, 2011). This suggests potential applications of 6-Pyrrolidin-1-ylpyridine-2-carboxylic acid;hydrochloride in the synthesis of novel compounds with unique properties.
Development of Novel CNS Acting Drugs
Heterocycles, including pyridine derivatives, form a significant class of organic compounds with potential CNS activity. These compounds may influence various CNS effects ranging from depression to convulsion, suggesting a pathway for the development of novel CNS acting drugs (Saganuwan, 2017).
Biotechnological Applications
Lactic acid, derived from biomass, serves as a feedstock for producing valuable chemicals such as pyruvic acid and lactate ester via chemical and biotechnological routes. This demonstrates the potential of utilizing related compounds in green chemistry and biotechnological applications (Gao, Ma, & Xu, 2011).
Study of Biologically Active Compounds
The pyrrolidine scaffold is widely used in medicinal chemistry to obtain compounds for treating human diseases, indicating the significance of nitrogen heterocycles in the development of bioactive molecules (Li Petri et al., 2021). This highlights the importance of pyrrolidine derivatives, such as this compound, in drug discovery and development.
Safety and Hazards
“6-Pyrrolidin-1-ylpyridine-2-carboxylic acid;hydrochloride” is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin irritation, serious eye irritation, and respiratory irritation . It is harmful if swallowed, in contact with skin, or if inhaled . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Future Directions
The future directions for “6-Pyrrolidin-1-ylpyridine-2-carboxylic acid;hydrochloride” and similar compounds involve further exploration of their potential in drug discovery . The versatility of the pyrrolidine ring makes it a promising scaffold for the design of new compounds with different biological profiles .
properties
IUPAC Name |
6-pyrrolidin-1-ylpyridine-2-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2.ClH/c13-10(14)8-4-3-5-9(11-8)12-6-1-2-7-12;/h3-5H,1-2,6-7H2,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSXNTIXGJZZJBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=CC=CC(=N2)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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